3-Amino-2-methoxypropan-1-ol hydrochloride
Overview
Description
3-Amino-2-methoxypropan-1-ol hydrochloride is a chemical compound with the CAS Number: 1423028-88-9 . It is a powder in physical form and has a molecular weight of 141.6 .
Molecular Structure Analysis
The molecular structure of 3-Amino-2-methoxypropan-1-ol hydrochloride can be represented by the formula C4H12ClNO2 . The InChI code for this compound is 1S/C4H11NO2.ClH/c1-7-4(2-5)3-6;/h4,6H,2-3,5H2,1H3;1H .Physical And Chemical Properties Analysis
3-Amino-2-methoxypropan-1-ol hydrochloride is a solid substance . It should be stored at 4°C and protected from light .Scientific Research Applications
Synthesis and Antiplasmodial Activity
3-Amino-2-methoxypropan-1-ol hydrochloride is involved in the synthesis of various compounds with potential antimalarial activity. For example, it is used in preparing 2-amino-3-arylpropan-1-ols, which exhibit moderate antiplasmodial activity against chloroquine-sensitive and resistant strains of Plasmodium falciparum (D’hooghe et al., 2011).
Uterine Relaxant Activity
Another application is in the synthesis of novel 1-(4-hydroxyphenyl)-2-[3-(substituted phenoxy)-2-hydroxy-1-propyl]aminopropan-1-ol hydrochlorides, which have been studied for their uterine relaxant activity. These compounds have shown significant efficacy in vitro and in delaying the onset of labor in pregnant rats (Viswanathan & Chaudhari, 2006).
Enzymatic Resolution in Synthesis
This chemical is also used in enzymatic resolution processes for the synthesis of small optically active molecules, like short-chain chiral amines. These are key compounds in the chemical industry and serve as precursors for various pharmaceuticals (Ducrot et al., 2021).
Antioxidant and Antibacterial Properties
Research has also explored the antioxidant and antibacterial properties of hydrochlorides of aminopropanols synthesized from 3-amino-2-methoxypropan-1-ol hydrochloride. Some synthesized compounds have shown moderate antibacterial activity and significant antioxidant properties (Gasparyan et al., 2011).
Synthesis of Condensed Pyrimidines
Additionally, it aids in the synthesis of condensed pyrimidines, which have been evaluated for their anti-inflammatory and analgesic activities, showing moderate effectiveness in this regard (Sondhi et al., 2008).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-amino-2-methoxypropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO2.ClH/c1-7-4(2-5)3-6;/h4,6H,2-3,5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQEFEBVDYADFRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CN)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-methoxypropan-1-ol hydrochloride | |
CAS RN |
1423028-88-9 |
Source
|
| Record name | 3-amino-2-methoxypropan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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